1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}azepane

• IUPAC Name: azepan-1-yl-[1-(2-fluorobenzoyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C19H25FN2O2/c20-17-8-4-3-7-16(17)19(24)22-13-9-15(10-14-22)18(23)21-11-5-1-2-6-12-21/h3-4,7-8,15H,1-2,5-6,9-14H2
• InChI Key: ZAOXXJAIDBSPQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H25FN2O2
• Molecular Weight: 332.4 g/mol

Description

1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}azepane, commonly known as FUBPAM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications.

Scientific Research Applications

FUBPAM has been extensively studied for its potential in various scientific research applications. One of the primary applications of FUBPAM is in the field of neuroscience, where it is used as a research tool to study the function of sigma-1 receptors. FUBPAM has also been studied for its potential in the treatment of various conditions such as depression, anxiety, and neuropathic pain.

Mechanism of Action

FUBPAM acts as a selective agonist of sigma-1 receptors, which are present in various regions of the brain and play a crucial role in modulating neurotransmitter release and neuronal plasticity. Upon binding to sigma-1 receptors, FUBPAM induces various biochemical and physiological effects, including the release of neurotrophic factors, modulation of ion channels, and regulation of intracellular calcium levels.
Biochemical and Physiological Effects:
FUBPAM has been shown to induce various biochemical and physiological effects, including the upregulation of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). FUBPAM also modulates ion channels such as voltage-gated calcium channels and regulates intracellular calcium levels, which play a crucial role in neuronal signaling and plasticity.

Advantages and Limitations for Lab Experiments

One of the primary advantages of FUBPAM is its high selectivity for sigma-1 receptors, which allows for precise modulation of neuronal activity. FUBPAM is also relatively stable and can be easily synthesized in the laboratory. However, FUBPAM has limited solubility in water and requires the use of organic solvents for administration, which can complicate experimental procedures.

Future Directions

There are several future directions for the study of FUBPAM. One potential direction is to investigate the potential of FUBPAM in the treatment of various psychiatric and neurological conditions. Another direction is to study the mechanism of action of FUBPAM in more detail, including its effects on intracellular signaling pathways and gene expression. Additionally, the development of more selective and potent sigma-1 receptor agonists could lead to the discovery of novel therapeutic agents for various conditions.